trans-4-({[4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}methyl)cyclohexanecarboxylic acid

• Molecular Formula: C19H24N4O4
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 4-[[4-(4-oxo-1,2,3-benzotriazin-3-yl)butanoylamino]methyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C19H24N4O4/c24-17(20-12-13-7-9-14(10-8-13)19(26)27)6-3-11-23-18(25)15-4-1-2-5-16(15)21-22-23/h1-2,4-5,13-14H,3,6-12H2,(H,20,24)(H,26,27)
• InChI Key: CAAFKAGWYKKKAT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CNC(=O)CCCN2C(=O)C3=CC=CC=C3N=N2)C(=O)O

Description

trans-4-({[4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}methyl)cyclohexanecarboxylic acid: is a complex organic compound that features a benzotriazinone moiety linked to a cyclohexanecarboxylic acid through a butanoyl chain

Preparation Methods

The synthesis of trans-4-({[4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}methyl)cyclohexanecarboxylic acid typically involves multiple steps. The synthetic route often starts with the preparation of the benzotriazinone core, followed by the introduction of the butanoyl chain and the final attachment to the cyclohexanecarboxylic acid. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound. Industrial production methods may involve optimization of these conditions to achieve higher yields and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The benzotriazinone moiety can be oxidized under specific conditions to form different oxidation states.

Reduction: Reduction reactions can modify the functional groups attached to the benzotriazinone core.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

trans-4-({[4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}methyl)cyclohexanecarboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of trans-4-({[4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}methyl)cyclohexanecarboxylic acid involves its interaction with molecular targets such as enzymes or receptors. The benzotriazinone moiety can form specific interactions with these targets, leading to changes in their activity. The pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar compounds include other benzotriazinone derivatives and cyclohexanecarboxylic acid derivatives. Compared to these compounds, trans-4-({[4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}methyl)cyclohexanecarboxylic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.